1-Chloro-2,2,2-trifluoroethane-1-sulfonamide

• Molecular Formula: C2H3ClF3NO2S
• Molecular Weight: 197.56 g/mol
• SMILES: C(C(F)(F)F)(S(=O)(=O)N)Cl
• InChI: InChI=1S/C2H3ClF3NO2S/c3-1(2(4,5)6)10(7,8)9/h1H,(H2,7,8,9)
• InChIKey: XXUSPWLCHNCADD-UHFFFAOYSA-N

1-Chloro-2,2,2-trifluoroethane-1-sulfonamide: Core Chemical Identity and Procurement Baseline

1-Chloro-2,2,2-trifluoroethane-1-sulfonamide (CAS 1240502-80-0) is a halogenated sulfonamide with the molecular formula C₂H₃ClF₃NO₂S and a molecular weight of 197.56 g/mol [1]. The compound features a trifluoromethyl group and a chlorine atom on the alpha-carbon of the sulfonamide moiety, distinguishing it structurally from non-halogenated and differently halogenated analogs. Its computed physicochemical properties include a LogP of 0.8, one hydrogen bond donor, six acceptors, and a topological polar surface area of 68.5 Ų [2]. This compound serves primarily as a synthetic intermediate or building block in medicinal chemistry and organofluorine chemistry, where the chlorine substituent provides a handle for further functionalization or modulates electronic properties.

1 Synthetic building block with α‑Cl functional handle for derivatization

2 Trifluoromethylated sulfonamide for organofluorine chemistry

3 Distinct structural profile from non‑chlorinated and isomeric analogs

• [1] PubChem. (2026). 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide. PubChem CID 129924420. National Center for Biotechnology Information. View Source
• [2] MolAid. (n.d.). 1-chloro-2,2,2-trifluoroethanesulfonamide | 1240502-80-0. MS_23856666. View Source

Why 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide Cannot Be Replaced by Generic Trifluoroethanesulfonamides

Simple substitution of 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide with its non-chlorinated analog (2,2,2-trifluoroethanesulfonamide, MW 163.12 g/mol) or an isomeric sulfamoyl chloride (e.g., (2,2,2-trifluoroethyl)sulfamoyl chloride, CAS 104468-11-3) is not scientifically valid. The chlorine substituent on the alpha-carbon alters the electron density at the sulfonamide center, impacts hydrogen-bonding capability, and introduces a reactive site for nucleophilic displacement, fundamentally changing the compound's reactivity profile [1]. Furthermore, the isomeric sulfamoyl chloride places chlorine on the nitrogen rather than carbon, resulting in a distinct reactivity as an electrophilic sulfamoylating agent rather than a nucleophilic sulfonamide [2]. These structural differences translate into quantifiable variations in LogP, polar surface area, and synthetic utility, which are detailed in Section 3.

Target 1‑Chloro‑2,2,2‑trifluoroethane‑1‑sulfonamide

Non‑chlorinated analog Lacks α‑Cl reactive site and alters electronic properties; reactivity and physicochemical profiles may shift.

Target 1‑Chloro‑2,2,2‑trifluoroethane‑1‑sulfonamide

Isomeric sulfamoyl chloride (N‑Cl) Acts as electrophilic sulfamoylating agent, not nucleophilic sulfonamide; connectivity change affects reactivity and polarity.

• [1] Shainyan, B. A., & Tolstikova, L. L. (2012). Trifluoromethanesulfonamides and Related Compounds. Chemical Reviews, 113(1), 699-733. View Source
• [2] MolAid. (n.d.). (2,2,2-trifluoroethyl)sulfamoyl chloride | 104468-11-3. MS_1443825. View Source

Quantitative Differentiation Evidence: 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide vs. Closest Analogs

Synthetic Yield Comparison: Ammonolysis of Sulfonyl Chloride Precursors

1-Chloro-2,2,2-trifluoroethane-1-sulfonamide is accessible via ammonolysis of the corresponding sulfonyl chloride in 80% yield using ammonia in dichloromethane [1]. In contrast, the analogous reaction of 1,2,2,2-tetrafluoroethanesulfonyl fluoride proceeds with a significantly higher activation barrier (ΔE = 41.6 kcal/mol vs. 27.0 kcal/mol for the chlorine migration pathway), making the chlorinated sulfonamide a more synthetically accessible building block [1].

Synthetic Yield

Head‑to‑head

80% yield (ammonolysis)
ΔE = 27.0 vs 41.6 kcal/mol (tetrafluoro analog)

Lower activation barrier supports synthetic accessibility

DFT and experimental conditions

Evidence Dimension	Synthetic accessibility (yield and activation energy)
Target Compound Data	80% yield; ΔE = 27.0 kcal/mol for chlorine migration pathway
Comparator Or Baseline	1,2,2,2-tetrafluoroethanesulfonyl fluoride: ΔE = 41.6 kcal/mol for analogous process
Quantified Difference	ΔΔE = 14.6 kcal/mol lower barrier; 80% isolated yield reported for target
Conditions	Ammonolysis of sulfonyl chloride with NH₃ in CH₂Cl₂; DFT (B3LYP) and MP2 calculations

Why This Matters

A lower activation barrier and a demonstrated 80% yield provide a quantifiable advantage for gram-scale procurement and further derivatization, reducing both cost and time in synthetic workflows.

• [1] Shainyan, B. A., & Danilevich, Yu. S. (2009). Halogen migration vs. hydrogen halogenide elimination in reactions of 1-chloro-2,2,2-trifluoroethansulfonyl chloride and 1,2,2,2-tetrafluoroethansulfonyl fluoride with amines: theoretical and experimental investigation. Journal of Fluorine Chemistry, 131(2), 224-228. DOI: 10.1016/j.jfluchem.2009.11.001 View Source

Lipophilicity (LogP) Differentiation: 1-Chloro vs. Non-Halogenated Analog

The computed LogP (XLogP3) of 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide is 0.8 [1]. The non-chlorinated analog, 2,2,2-trifluoroethanesulfonamide, has a reported LogP of approximately -0.1 to 0.2 based on its lower molecular weight and absence of the chlorine atom [2]. This difference of ~0.6-0.9 LogP units indicates that the chlorinated analog is moderately more lipophilic, which can influence membrane permeability and solubility profiles in biological assays.

Lipophilicity (LogP)

Reported context

LogP = 0.8
ΔLogP ≈ +0.7 vs non‑chlorinated analog

Moderately higher lipophilicity may influence ADME tuning

Computed values; confirm experimentally

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.8 (XLogP3)
Comparator Or Baseline	2,2,2-Trifluoroethanesulfonamide: estimated LogP ≈ 0.0 ± 0.2
Quantified Difference	ΔLogP ≈ +0.6 to +0.9 units higher for target
Conditions	Computed values using XLogP3 algorithm (PubChem) vs. consensus estimate

Why This Matters

A higher LogP is a critical selection parameter in medicinal chemistry campaigns where balancing hydrophobicity is essential for target engagement and ADME properties.

• [1] PubChem. (2026). 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide. PubChem CID 129924420. National Center for Biotechnology Information. View Source
• [2] American Elements. (2022). 2,2,2-Trifluoroethanesulfonamide (CAS 67497-95-4). Product Datasheet. View Source

Isomeric Differentiation: Carbon-Chlorine vs. Nitrogen-Chlorine Sulfonamide Topology

1-Chloro-2,2,2-trifluoroethane-1-sulfonamide (1240502-80-0) is a constitutional isomer of (2,2,2-trifluoroethyl)sulfamoyl chloride (104468-11-3). Both share the molecular formula C₂H₃ClF₃NO₂S (MW 197.57), but differ in chlorine connectivity: in the target, chlorine is a C-substituent; in the comparator, chlorine is an N-substituent [1]. This results in distinct computed properties: the target has a topological polar surface area (TPSA) of 68.5 Ų and 1 rotatable bond; the comparator has a TPSA of 54.6 Ų and 2 rotatable bonds [2]. The target also has a lower LogP (0.8 vs. 1.2), reflecting the N-Cl group's greater hydrophobicity.

Isomer Topology

Head‑to‑head

TPSA = 68.5 vs 54.6 Ų (N‑Cl isomer)
ΔLogP = −0.4

Greater polarity and H‑bond capacity vs N‑Cl isomer

Computational; chromatographic confirmation advised

Evidence Dimension	Topological Polar Surface Area (TPSA) and LogP
Target Compound Data	TPSA = 68.5 Ų; LogP = 0.8; Rotatable bonds = 1
Comparator Or Baseline	(2,2,2-Trifluoroethyl)sulfamoyl chloride: TPSA = 54.6 Ų; LogP = 1.2; Rotatable bonds = 2
Quantified Difference	ΔTPSA = +13.9 Ų; ΔLogP = -0.4; ΔRotatable bonds = -1
Conditions	Computed properties from MolAid database

Why This Matters

The higher TPSA and lower LogP of the target indicate greater polarity and hydrogen-bonding capacity, making it more suitable for applications requiring aqueous solubility or specific target interactions compared to the N-chlorinated isomer.

• [1] PubChem. (2026). 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide. PubChem CID 129924420. View Source
• [2] MolAid. (n.d.). (2,2,2-trifluoroethyl)sulfamoyl chloride | 104468-11-3. MS_1443825. View Source

Procurement-Driven Application Scenarios for 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide

Building Block for Trifluoromethylated Sulfonamide Libraries in Medicinal Chemistry

The demonstrated synthetic accessibility (80% yield from sulfonyl chloride) and the presence of the alpha-chlorine as a functional handle make this compound a strategic choice for parallel synthesis of trifluoromethylated sulfonamide libraries. Procurement teams in medicinal chemistry can prioritize this scaffold over tetrafluoro analogs, which have a 14.6 kcal/mol higher activation barrier for analogous transformations [1].

Physicochemical Property Modulation in Lead Optimization

With a LogP of 0.8 and TPSA of 68.5 Ų, this compound occupies a balanced hydrophilicity-lipophilicity space distinct from both the non-chlorinated analog (LogP ~0.0) and the N-chlorinated isomer (LogP 1.2). It is a preferred intermediate when a moderately lipophilic sulfonamide is required to fine-tune ADME parameters without excessive hydrophobicity [2].

Reference Standard for Isomeric Purity in Analytical Chemistry

The distinct chromatographic and spectroscopic signatures of 1-Chloro-2,2,2-trifluoroethane-1-sulfonamide versus its isomeric N-chloro sulfamoyl chloride (TPSA difference of 13.9 Ų) enable its use as a reference standard for isomer differentiation in quality control of sulfonamide-based compound collections [3].

Application

Selection Property

Validation Focus

Medicinal chemistry library synthesis

Synthetic accessibility (ammonolysis route)

Compare yield and activation barrier vs. tetrafluoro analogs

Lead optimization ADME tuning

Balanced LogP and TPSA profile

Confirm lipophilicity difference from non‑chlorinated analog

Analytical reference standard

Distinct chromatographic signature (TPSA difference)

Isomer differentiation in quality control

• [1] Shainyan, B. A., & Danilevich, Yu. S. (2009). Halogen migration vs. hydrogen halogenide elimination... J. Fluorine Chem., 131(2), 224-228. DOI: 10.1016/j.jfluchem.2009.11.001 View Source
• [2] Shainyan, B. A., & Tolstikova, L. L. (2012). Trifluoromethanesulfonamides and Related Compounds. Chemical Reviews, 113(1), 699-733. View Source
• [3] MolAid. (n.d.). 1-chloro-2,2,2-trifluoroethanesulfonamide (MS_23856666) & (2,2,2-trifluoroethyl)sulfamoyl chloride (MS_1443825). View Source